Cas no 100111-45-3 (Benzoic acid,2,3,4-trihydroxy-5-methoxy-)

• Product Name: Benzoic acid,2,3,4-trihydroxy-5-methoxy-
• CAS No: 100111-45-3
• MF: C₈H₈O₆
• MW: 200.145523071289
• CID: 123949
• Update Time: 2024-01-25

Benzoic acid,2,3,4-trihydroxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,4-trihydroxy-5-methoxy-
• Benzoic acid, 2,3,4-trihydroxy-5-methoxy- (9CI)
• Benzoic acid, 2,3,4-trihydroxy-5-methoxy-

• Inchi： 1S/C8H8O6/c1-14-4-2-3(8(12)13)5(9)7(11)6(4)10/h2,9-11H,1H3,(H,12,13)
• InChI Key： XLIACIXGXMEKDG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC)=C(O)C(O)=C1O

Computed Properties

• Exact Mass: 200.03204
• Monoisotopic Mass: 200.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Density: 1.650±0.06 g/cm3(Predicted)
• Boiling Point: 476.0±45.0 °C(Predicted)
• PSA: 107.22
• pka: 3.19±0.19(Predicted)